Squashed {Fe2IIIM4III} octahedra (M = Y, Gd, Dy) from the first use of the cyanoacetate ligand in 3d/4f coordination chemistry†
RSC Advances Pub Date: 2015-01-06 DOI: 10.1039/C4RA15458D
Abstract
The first use of the cyanoacetate ligand in 3d/4f-metal chemistry leads to {Fe2IIIM4III} (M = Dy, Gd, Y) coordination clusters with a squashed octahedral core structure unprecedented in Fe/4f compounds; the DyIII compound exhibits slow relaxation of the magnetisation.
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